Cas no 1261805-67-7 (6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile)

• Product Name: 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile
• CAS No: 1261805-67-7
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4923922
• Update Time: 2025-10-29

6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H8F4N2/c15-12-6-5-9(7-8-19)13(20-12)10-3-1-2-4-11(10)14(16,17)18/h1-6H,7H2
• InChI Key： MXCKEIXQQZZVAH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(=CC=C(N=1)F)CC#N)(F)F

Computed Properties

• Exact Mass: 280.06236091 g/mol
• Monoisotopic Mass: 280.06236091 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7
• Molecular Weight: 280.22

Additional information on 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile

6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261805-67-7): A Comprehensive Overview

6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261805-67-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is C₁₄H₉F₄N₂, and its molecular weight is 285.23 g/mol. The presence of a fluorine atom at the 6-position of the pyridine ring, along with a trifluoromethyl group on the phenyl ring, imparts unique electronic and steric properties to this compound. These features contribute to its stability, solubility, and reactivity, making it an attractive building block for synthetic chemistry.

In recent years, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role in the development of inhibitors for various enzymes and receptors. For instance, research has shown that this compound can serve as a potent inhibitor of kinases, which are crucial enzymes involved in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile as a scaffold for designing selective inhibitors of the Janus kinase (JAK) family. The JAKs are non-receptor tyrosine kinases that play a critical role in cytokine signaling and are therapeutic targets for conditions such as rheumatoid arthritis and psoriasis. The researchers demonstrated that derivatives of this compound exhibited high potency and selectivity against JAK1, JAK2, JAK3, and TYK2, with IC₅₀ values in the low nanomolar range.

Beyond its applications in kinase inhibition, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has also shown promise in the development of drugs targeting other biological targets. For example, it has been explored as a ligand for G protein-coupled receptors (GPCRs), which are important targets for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited high affinity for the dopamine D₃ receptor, making them potential candidates for treating conditions associated with dopaminergic dysfunction.

The synthetic versatility of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is another factor contributing to its significance in pharmaceutical research. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to fine-tune the pharmacological properties of the compound. For instance, modifications at the acetonitrile group can enhance solubility and metabolic stability, while changes to the fluorinated substituents can modulate binding affinity and selectivity.

In addition to its therapeutic potential, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile has also been investigated for its use in imaging applications. Fluorinated compounds are often used as probes in positron emission tomography (PET) due to their favorable imaging properties. A study published in Chemical Communications explored the use of this compound as a PET imaging agent for detecting specific biomarkers associated with cancer progression. The researchers demonstrated that radiolabeled derivatives of this compound exhibited high uptake and retention in tumor tissues, making them promising candidates for non-invasive diagnostic tools.

The safety profile of 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, which are essential for ensuring its safety and efficacy in clinical settings. However, further research is needed to fully evaluate its long-term safety and potential side effects.

In conclusion, 6-Fluoro-2-(2-(trifluoromethyl)phenyl)pyridine-3-acetonitrile (CAS No. 1261805-67-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile synthetic properties make it an attractive candidate for developing novel therapeutic agents targeting kinases, GPCRs, and other biological targets. Ongoing research continues to uncover new applications and optimize its pharmacological properties, further solidifying its importance in the field.